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Compound of Interest

Compound Name: 4-Dimethylaminobutylamine

Cat. No.: B1346629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Dimethylaminobutylamine, a versatile diamine, serves as a crucial building block in organic

synthesis, particularly in the development of pharmaceuticals and polymers. This technical

guide provides a comprehensive overview of its alternative names, chemical properties, and

known applications. While its role as a synthetic intermediate is established, detailed public

information regarding its specific biological activities, mechanisms of action, and involvement in

signaling pathways is limited. This document summarizes the available technical data and

outlines a general synthetic protocol.

Nomenclature and Identification
4-Dimethylaminobutylamine is known by a variety of synonyms and alternative names in

chemical literature and commercial catalogs. Accurate identification is crucial for researchers.

The primary identifiers and most common synonyms are listed below.
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Identifier Type Value

IUPAC Name N',N'-dimethylbutane-1,4-diamine

CAS Number 3529-10-0

Molecular Formula C6H16N2

Molecular Weight 116.21 g/mol

A comprehensive list of alternative names is provided in the table below for easy reference.

Table 1: Alternative Names and Synonyms for 4-Dimethylaminobutylamine

Synonym Source

N,N-Dimethyl-1,4-butanediamine PubChem[1]

4-(Dimethylamino)butan-1-amine ---

N,N-Dimethylbutane-1,4-diamine PubChem[1]

(4-Aminobutyl)dimethylamine PubChem[1]

1-Amino-4-(dimethylamino)butane ---

N1,N1-Dimethyl-1,4-butanediamine MySkinRecipes

N,N-Dimethylaminobutylamine PubChem[1]

4-(N,N-Dimethylamino)butylamine ---

N',N'-dimethylbutane-1,4-diamine PubChem[1]

1,4-Butanediamine, N,N-dimethyl- PubChem[1]

N1,N1-dimethylbutane-1,4-diamine PubChem[1]

N,N-Dimethyl-1,4-diaminobutane ---

Physicochemical Properties
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Understanding the physicochemical properties of 4-Dimethylaminobutylamine is essential for

its handling, storage, and application in experimental settings.

Table 2: Physicochemical Properties of 4-Dimethylaminobutylamine

Property Value Reference

Appearance Colorless to light yellow liquid ---

Boiling Point 164-168 °C ---

Density 0.828 g/mL at 25 °C ---

Flash Point 45 °C ---

Solubility
Soluble in water and common

organic solvents
Vulcanchem

pKa (predicted) ~9.71 Smolecule[2]

Applications in Synthesis
4-Dimethylaminobutylamine is primarily utilized as an intermediate in organic synthesis. Its

bifunctional nature, possessing both a primary and a tertiary amine, allows for a range of

chemical transformations.

Pharmaceutical Synthesis: It serves as a precursor for active pharmaceutical ingredients

(APIs), particularly those targeting neurological conditions.[3] However, specific examples of

marketed drugs derived directly from this compound are not readily available in the public

domain.

Polymer Chemistry: It can be used as a cross-linking agent in the production of polyamides

and polyurethanes, contributing to the material's durability and flexibility.[3]

Corrosion Inhibitors: The chemical structure of 4-Dimethylaminobutylamine allows it to

bind to metal surfaces, and it is utilized in the manufacturing of corrosion inhibitors.[3]
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General Synthesis of 4-Dimethylaminobutylamine
A common method for the synthesis of 4-Dimethylaminobutylamine involves the reaction of

1,4-diaminobutane with a methylating agent. The following is a generalized protocol and should

be adapted and optimized for specific laboratory conditions.

Workflow for the Synthesis of 4-Dimethylaminobutylamine
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General Synthesis Workflow

Reaction Setup

Reaction

Workup and Purification

1,4-Diaminobutane

Reaction Mixture

Methylating Agent (e.g., Formaldehyde/Formic Acid) Solvent (e.g., Water)

Heating and Stirring
(e.g., Reflux)

Basification (e.g., NaOH)

Extraction with Organic Solvent

Drying of Organic Layer

Solvent Evaporation

Distillation under Reduced Pressure

4-Dimethylaminobutylamine (Product)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Dimethylaminobutylamine.
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Materials:

1,4-Diaminobutane

Formaldehyde (37% aqueous solution)

Formic acid (88%)

Sodium hydroxide (NaOH)

Dichloromethane (or other suitable organic solvent)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 1,4-diaminobutane with an aqueous solution of formaldehyde.

Methylation: Slowly add formic acid to the stirred solution. The reaction is exothermic and

should be controlled by cooling in an ice bath.

Reaction: After the addition is complete, heat the mixture to reflux for several hours until the

reaction is complete (monitored by TLC or GC).

Workup: Cool the reaction mixture to room temperature and make it strongly basic by the

slow addition of concentrated sodium hydroxide solution.

Extraction: Extract the product from the aqueous layer with a suitable organic solvent, such

as dichloromethane.

Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium

sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure.

Purification: Purify the crude product by distillation under reduced pressure to obtain pure 4-
Dimethylaminobutylamine.

Biological Activity and Signaling Pathways
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Currently, there is a notable lack of specific data in peer-reviewed literature detailing the

biological activity of 4-Dimethylaminobutylamine. While its use as an intermediate in the

synthesis of neurologically active compounds is mentioned, its direct pharmacological profile,

including receptor binding affinities, enzyme inhibition, or effects on signaling pathways, is not

well-documented.[3]

Research on structurally related N,N-dimethylalkylamines has shown a wide range of biological

activities, including interactions with neurotransmitter transporters and receptors. However,

direct extrapolation of these activities to 4-Dimethylaminobutylamine is not scientifically valid

without specific experimental data.

Due to the absence of specific information on its interaction with biological pathways, a

signaling pathway diagram cannot be provided at this time. Further research is required to

elucidate the potential pharmacological effects of this compound.

Conclusion
4-Dimethylaminobutylamine is a well-characterized chemical compound with numerous

synonyms, primarily used as a synthetic intermediate. This guide has provided a

comprehensive overview of its nomenclature, physicochemical properties, and a general

synthetic protocol. While its importance in the synthesis of materials and potential

pharmaceuticals is recognized, a significant gap exists in the public knowledge regarding its

specific biological activities and mechanisms of action. This presents an opportunity for future

research to explore the pharmacological profile of this compound and its potential applications

in drug discovery and development. Professionals in the field are encouraged to consult

internal research and proprietary databases for more specific applications and to conduct

further studies to fully characterize this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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